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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of chlorendic anhydride-

based polymers against common commercial alternatives, supported by experimental data.

The information is intended to assist researchers and professionals in making informed

decisions for their specific applications.

Chlorendic anhydride is a reactive flame retardant containing a high percentage of chlorine

(approximately 54.5-57%), which can be chemically integrated into polymer matrices to provide

permanent flame resistance.[1][2] This reactive nature prevents the flame retardant from

leaching out over time, a significant advantage over additive flame retardants.[1] It is widely

used in unsaturated polyesters, epoxy resins, and polyurethane foams to enhance flame

retardancy, thermal stability, and chemical resistance.[1][2]

Performance Data: A Quantitative Comparison
The following tables summarize the performance of chlorendic anhydride-based polymers in

comparison to established commercial flame retardants in various polymer systems.

Table 1: Flame Retardancy Performance
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Polymer Matrix
Flame
Retardant
System

Limiting
Oxygen Index
(LOI) (%)

UL 94 Vertical
Burn Test
Rating

Reference

Unsaturated

Polyester

Chlorendic

Anhydride (30

wt%)

28-35 - [3]

Decabromodiphe

nyl Ethane

(DecaBDPE) +

Antimony

Trioxide (Sb₂O₃)

29.5 - [3]

Epoxy Resin
Chlorendic

Anhydride Cured
27-32 V-0 [3]

Tetrabromobisph

enol A (TBBPA)
- V-0 [3]

DOPO-based

Phosphorus FR

(1.6 wt% P)

28.9 V-0 [3]

Polyurethane

Foam

Chlorendic

Anhydride Polyol
25-30 - [3]

Ammonium

Polyphosphate

(APP) (15 wt%)

28.0 V-0 [3]

Table 2: Thermal Stability
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Polymer Matrix
Flame
Retardant
System

Heat
Deflection
Temperature
(HDT) (°C) @
1.82 MPa

Onset of
Decompositio
n (TGA, °C)

Reference

Epoxy Resin
Chlorendic

Anhydride Cured
High ~300-350 [2]

Anhydride Cured

(Non-

halogenated)

Variable

(depends on

anhydride)

~300-400 [4]

Unsaturated

Polyester

Chlorendic

Anhydride-based
High

Thermally more

stable than HET-

acid based

polyesters

[5]

Isophthalic

Polyester
~100-120 ~350-400 [6]

Table 3: Mechanical Properties of Glass Fiber
Reinforced Composites
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Polymer
Matrix

Reinforcem
ent/Flame
Retardant

Tensile
Strength
(MPa)

Flexural
Strength
(MPa)

Flexural
Modulus
(GPa)

Reference

Polyester

Glass Fiber /

Chlorendic

Anhydride

- - - [2]

Polyester

Glass Fiber

(General

Purpose)

~100-150 ~150-250 ~7-10 [7]

Epoxy

Glass Fiber /

Chlorendic

Anhydride

Cured

- - - [2]

Epoxy

Glass Fiber

(General

Purpose)

~300-500 ~400-600 ~20-25 [8]

Table 4: Chemical Resistance of Unsaturated Polyester
Resins

Reagent

Chlorendic
Anhydride-
based
Polyester

Dibromone
opentyl
Glycol-
based
Polyester

General
Purpose
Polyester

Vinyl Ester
Resin

Reference

Acids (e.g.,

HCl, H₂SO₄)
Excellent Good Poor Excellent [9][10]

Alkalis (e.g.,

NaOH)
Good Fair Poor Good [9][10]

Solvents

(e.g., Xylene)
Good Fair Poor Good [10]

Water Excellent Good Fair Excellent [9]
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Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Synthesis of Chlorendic Anhydride-Based Unsaturated
Polyester Resin

Materials: Chlorendic anhydride, maleic anhydride, phthalic anhydride, propylene glycol,

ethylene glycol, styrene (inhibited), hydroquinone (inhibitor), triphenyl phosphite (catalyst).[3]

Procedure:

A four-necked flask equipped with a mechanical stirrer, thermometer, nitrogen inlet, and

condenser is charged with propylene glycol and ethylene glycol.[3]

The mixture is heated to 80°C under a nitrogen blanket with continuous stirring.[3]

Chlorendic anhydride, maleic anhydride, and phthalic anhydride are added to the flask.

[3]

The temperature is gradually raised to 150-160°C and maintained for 2-3 hours.[3]

The temperature is then increased to 190-200°C.[3]

The progress of the esterification reaction is monitored by measuring the acid value of the

mixture at regular intervals. The reaction is considered complete when the acid value

drops below 30 mg KOH/g.[3]

The reactor is cooled to 170°C, and a small amount of hydroquinone is added as an

inhibitor.[3]

The resulting polyester is then cooled to below 100°C and dissolved in styrene monomer

to obtain the final unsaturated polyester resin.[3]

Flame Retardancy Testing
Limiting Oxygen Index (LOI) - ASTM D2863: This test measures the minimum concentration

of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming
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combustion of a material. A higher LOI value indicates better flame retardancy.[3]

UL 94 Vertical Burn Test: A bar-shaped specimen is held vertically and exposed to a flame

for two 10-second intervals. The material's ability to self-extinguish, the duration of flaming

and glowing, and the dripping of flaming particles are observed to classify the material with a

V-0, V-1, or V-2 rating, with V-0 being the highest rating.[3]

Thermal Analysis
Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a

function of temperature in a controlled atmosphere. It is used to determine the thermal

stability and decomposition temperature of materials.

Heat Deflection Temperature (HDT) - ASTM D648: This test determines the temperature at

which a polymer or plastic sample deforms under a specified load. It is a measure of the

material's short-term heat resistance.

Mechanical Properties Testing
Tensile and Flexural Properties - ASTM D638 & D790: These tests determine the tensile and

flexural strength and modulus of a material. Standardized specimens are subjected to

controlled tensile or bending forces until they fail.

Chemical Resistance Testing - ASTM D543
This practice evaluates the resistance of plastics to chemical reagents. It involves immersing

specimens in the test chemical for a specified time and temperature and then evaluating

changes in weight, dimensions, appearance, and mechanical properties.

Visualizing Mechanisms and Workflows
Flame Retardant Mechanism
Chlorendic anhydride-based polymers primarily function through a gas-phase flame inhibition

mechanism. Upon heating, the polymer decomposes and releases halogenated species (e.g.,

HCl) which act as radical scavengers in the flame, interrupting the exothermic combustion

reactions.[3]
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Gas-phase radical trapping mechanism of chlorendic anhydride.

Experimental Workflow for Material Evaluation
A standardized workflow is crucial for the objective and comparative assessment of flame-

retardant materials.
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Material Preparation

Performance Testing

Polymer Synthesis

Composite Formulation
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Standard workflow for evaluating flame-retardant polymers.

Conclusion
Chlorendic anhydride-based polymers offer a robust solution for imparting permanent flame

retardancy, high thermal stability, and excellent chemical resistance to a variety of polymer

systems. The choice between chlorendic anhydride-based polymers and other commercial

alternatives will depend on the specific performance requirements of the application, including

the desired level of flame retardancy, mechanical and thermal properties, chemical
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environment, and cost considerations. This guide provides a foundational dataset and

procedural overview to aid in this critical selection process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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